Cas no 898415-64-0 (N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898415-64-0
• MF: C₂₃H₃₅N₃O₅S
• MW: 465.606105089188
• CID: 6260070
• PubChem ID: 18574426
• Update Time: 2025-05-19

N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• N1-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
• CHEMBL1490614
• N-[(oxolan-2-yl)methyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• HMS3038O12
• SMR000811231
• F2571-0327
• MLS001234685
• N'-(oxolan-2-ylmethyl)-N-[2-[1-(2,4,6-trimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• 898415-64-0
• AKOS024661115

• Inchi： 1S/C23H35N3O5S/c1-16-13-17(2)21(18(3)14-16)32(29,30)26-11-5-4-7-19(26)9-10-24-22(27)23(28)25-15-20-8-6-12-31-20/h13-14,19-20H,4-12,15H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key： TWJGHWCCLJOTRA-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCCCC1CCNC(C(NCC1CCCO1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 465.22974240g/mol
• Monoisotopic Mass: 465.22974240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Additional information on N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Professional Introduction to N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide and CAS No. 898415-64-0

N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by the CAS number 898415-64-0, represents a pinnacle of molecular design and functionality, combining multiple pharmacophoric units to exhibit a wide array of potential biological activities. The intricate structure of this molecule, featuring an oxolan moiety linked to an ethanediamide backbone and a piperidine ring substituted with a 2,4,6-trimethylbenzenesulfonyl group, positions it as a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide have been subjects of extensive study due to its complex architecture. The oxolan ring, a five-membered heterocycle containing an oxygen atom, is known for its stability and versatility in medicinal chemistry. Its incorporation into the molecular framework of this compound likely contributes to its solubility and bioavailability, critical factors in pharmaceutical applications. Moreover, the ethanediamide moiety serves as a bifunctional linker, facilitating interactions with various biological targets.

The presence of the piperidine ring further enhances the compound's potential pharmacological properties. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. In particular, the substitution of the piperidine ring with a 2,4,6-trimethylbenzenesulfonyl group introduces additional functional groups that can influence the compound's electronic properties and binding affinity. This modification has been strategically employed to enhance interactions with biological targets while maintaining structural integrity.

In recent years, there has been growing interest in the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide exemplifies this trend by integrating several pharmacophoric units into a single molecular entity. Such multifunctional designs are particularly attractive in the treatment of complex diseases where multiple pathways are involved. The potential of this compound to interact with various biological targets makes it a valuable asset in the quest for novel therapeutic strategies.

The investigation into the biological activity of N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide has revealed promising results in preclinical studies. Initial assays have demonstrated its efficacy in modulating enzyme activity and receptor binding relevant to several diseases. For instance, studies have shown that this compound exhibits inhibitory effects on certain kinases and proteases, which are key players in cellular signaling pathways associated with inflammation and cancer. These findings underscore the potential of this molecule as a lead compound for further development into therapeutic agents.

The structural features of N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide also contribute to its unique physicochemical properties. The combination of polar and nonpolar regions within the molecule enhances its solubility in both aqueous and organic solvents, making it suitable for various formulation strategies. Additionally, the presence of multiple hydrogen bonding sites allows for stable interactions with biological targets, improving binding affinity and efficacy.

The synthesis of N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity throughout the process. The use of protected intermediates and carefully optimized reaction conditions has been crucial in achieving the desired product without unintended side reactions. These synthetic advancements highlight the importance of meticulous planning and execution in pharmaceutical research.

Ongoing research is focused on optimizing the pharmacological properties of N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide through structural modifications and analog design. By fine-tuning specific functional groups within the molecule, researchers aim to enhance its selectivity and potency while minimizing potential side effects. Computational modeling techniques have been instrumental in predicting how structural changes will impact biological activity, allowing for rapid screening of novel analogs.

The potential applications of N-(oxolan-2-yl)methyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin}-\textbf{ } \textbf{-\textbf{}}\textbf{-\textbf{}}\textbf{-\textbf{}}\textbf{-\textbf{}}\textbf{-\textbf{}}\textbf{-\textbf{}}\textbf{-}\textbf{-}\textbf{-}\textbf{-}\textbf{-}\textbf{-}\textbf{-}\textbf{-}\textbf{ } \textquoteleft{} \) \(\) \(\) \(\) \(\) \(\) \(\) \(\) \(\) \(\) \(\) ethanediamide are vast and span across multiple therapeutic areas. Its ability to modulate key biological pathways makes it a versatile tool for addressing various diseases. Whether used as a lead compound or an intermediate in drug development pipelines، this molecule represents a significant advancement in medicinal chemistry.

In conclusion، N-(\(N-\(Oxolan\-)))-methylene)-N'\({-\(Ethane\-diamido)))-N''-\({-\(Pip\-eridine\-)))-\(N\-((\(Sulfon\-o)))-\(Phen\-ylo)))))\) is a remarkable compound that embodies the cutting edge of pharmaceutical research。 Its intricate structure， characterized by \(Ox\-o\-lan\)， \(Ethane\-diamido\)， \(Pip\-eridine\)， \(Sulfon\-o\)， \(Phen\-ylo\) moieties， positions it as a promising candidate for further exploration。 The ongoing research into its pharmacological properties， synthetic pathways， and potential applications underscores its significance in advancing drug discovery efforts。